Cas no 32041-64-8 (Benzaldehyde, 2-hydroxy-5-[(4-nitrophenyl)azo]-)

Benzaldehyde, 2-hydroxy-5-[(4-nitrophenyl)azo]- structure
32041-64-8 structure
Product Name:Benzaldehyde, 2-hydroxy-5-[(4-nitrophenyl)azo]-
CAS No:32041-64-8
MF:C13H9N3O4
MW:271.228262662888
CID:292972
PubChem ID:548610
Update Time:2025-04-19

Benzaldehyde, 2-hydroxy-5-[(4-nitrophenyl)azo]- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2-hydroxy-5-[(4-nitrophenyl)azo]-
    • 3-[(4-nitrophenyl)hydrazinylidene]-6-oxocyclohexa-1,4-diene-1-carbaldehyde
    • VS-08931
    • 32041-64-8
    • DTXSID50425683
    • Benzaldehyde, 2-hydroxy-5-(4-nitrophenylazo)-
    • 2-HYDROXY-5-((4-NITROPHENYL)DIAZENYL)BENZALDEHYDE
    • 2-hydroxy-5-[(1E)-2-(4-nitrophenyl)diazen-1-yl]benzaldehyde
    • 2-Hydroxy-5-[(E)-(4-nitrophenyl)diazenyl]benzaldehyde #
    • 952665-75-7
    • DTXSID001038816
    • Benzaldehyde, 2-hydroxy-5-[(1E)-2-(4-nitrophenyl)diazenyl]-
    • ITTSIMLWANMLRF-CCEZHUSRSA-N
    • AKOS024343829
    • Inchi: 1S/C13H9N3O4/c17-8-9-7-11(3-6-13(9)18)15-14-10-1-4-12(5-2-10)16(19)20/h1-8,18H/b15-14+
    • InChI Key: ITTSIMLWANMLRF-CCEZHUSRSA-N
    • SMILES: OC1=CC=C(C=C1C=O)/N=N/C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 271.05937
  • Monoisotopic Mass: 271.05930578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • PSA: 105.16
  • LogP: 2.22310
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